Cas no 81590-55-8 (Ethyl 4-(2’-Bromoacetyl)benzoate)

Ethyl 4-(2’-Bromoacetyl)benzoate structure
81590-55-8 structure
Product Name:Ethyl 4-(2’-Bromoacetyl)benzoate
CAS No:81590-55-8
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD18382322
CID:703657
PubChem ID:11966043
Update Time:2024-10-27

Ethyl 4-(2’-Bromoacetyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(2’-Bromoacetyl)benzoate
    • 4-(2-bromoacetyl)Benzoic acid ethyl ester
    • 4-(2-Bromo-acetyl)-benzoic acid ethyl ester
    • Benzoic acid, 4-(bromoacetyl)-, ethyl ester
    • Ethyl 4-(2'-Bromoacetyl)benzoate
    • ethyl 4-(2-bromoacetyl)benzoate
    • 4-bromoacetyl-benzoic acid ethyl ester
    • Benzoic acid, 4-(bromoacetyl)-, ethyl ester (9CI)
    • Ethyl 4-(2′-bromoacetyl)benzoate
    • Ethyl 4-(bromoacetyl)benzoate
    • MDL： MFCD18382322
    • Inchi： 1S/C11H11BrO3/c1-2-15-11(14)9-5-3-8(4-6-9)10(13)7-12/h3-6H,2,7H2,1H3
    • InChI Key： XMIVTAOFQJBIGO-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(C(CBr)=O)=CC=1)OCC

Computed Properties

  • Exact Mass: 269.98900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.44090

Ethyl 4-(2’-Bromoacetyl)benzoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 4-(2’-Bromoacetyl)benzoate Pricemore >>

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E900150-50mg
Ethyl 4-(2’-Bromoacetyl)benzoate
 81590-55-8
50mg
 $115.00 2023-05-18
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E900150-100mg
Ethyl 4-(2’-Bromoacetyl)benzoate
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100mg
 $161.00 2023-05-18
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Ethyl 4-(2’-Bromoacetyl)benzoate Production Method

Production Method 1

38430-55-6 38430-55-6
81590-55-8 81590-55-8
Reaction Conditions
1.1 Reagents: Hydrogen bromide ,  Pyridinium tribromide Solvents: Acetic acid
Reference
Novel echinocandin antifungals. Optimization of the side chain of the natural product FR901379. Discovery of micafungin
Tomishima, Masaki; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(9), 2886-2890

Production Method 2

586-89-0 586-89-0
81590-55-8 81590-55-8
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ,  Water ;  18 h, reflux
2.1 Reagents: Bromine Solvents: Chloroform ;  rt; 3 h, rt
Reference
Identification of pirinixic acid derivatives bearing a 2-aminothiazole moiety combines dual PPARα/γ activation and dual 5-LO/mPGES-1 inhibition
Hanke, Thomas; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(16), 3757-3763

Production Method 3

38430-55-6 38430-55-6
81590-55-8 81590-55-8
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Trimethylsilyl triflate Solvents: Acetonitrile ;  3 - 24 h, 40 °C
Reference
Synthesis and biological evaluation of novel thiazole- VX-809 hybrid derivatives as F508del correctors by QSAR-based filtering tools
Liessi, Nara; et al, European Journal of Medicinal Chemistry, 2018, 144, 179-200

Production Method 4

2715-43-7 2715-43-7
81590-55-8 81590-55-8
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Water Solvents: Acetonitrile ,  Water ;  2 h, rt
Reference
Light Promoted Synthesis of Quinoxalines and Imidazo[1,2-a]pyridines via Oxybromination from Alkynes and Alkenes
Das, Anupam ; et al, Asian Journal of Organic Chemistry, 2020, 9(11), 1820-1825

Ethyl 4-(2’-Bromoacetyl)benzoate Raw materials

Ethyl 4-(2’-Bromoacetyl)benzoate Preparation Products

Ethyl 4-(2’-Bromoacetyl)benzoate Related Literature

81590-55-8 (Ethyl 4-(2’-Bromoacetyl)benzoate) Related Products

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